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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-(propylamino)propanoate is a secondary amine ester with the IUPAC name methyl
3-(propylamino)propanoate.[1] This document provides a comprehensive overview of its

chemical properties, a detailed experimental protocol for a representative synthesis, and a

discussion of its potential applications based on related compounds. Due to the limited

availability of experimental data for this specific compound, information from closely related

analogs is included for comparative purposes.

Chemical and Physical Properties
Quantitative data for methyl 3-(propylamino)propanoate is primarily based on computational

models.[1] Experimental data for closely related compounds are provided for comparison.

Table 1: Chemical Identifiers and Computed Properties of Methyl 3-(propylamino)propanoate
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Identifier/Property Value Source

IUPAC Name
methyl 3-

(propylamino)propanoate
PubChem[1]

Molecular Formula C7H15NO2 PubChem[1]

Molecular Weight 145.20 g/mol PubChem[1]

CAS Number 5036-62-4 PubChem[1]

Canonical SMILES CCCNCCC(=O)OC PubChem[1]

InChI Key
GDEQTSGNHQHPLZ-

UHFFFAOYSA-N
PubChem[1]

XLogP3 0.5 PubChem[1]

Topological Polar Surface Area 38.3 Å² PubChem[1]

Table 2: Experimental Physical Properties of Related Amino Esters

Compound Boiling Point (°C) Density (g/mL) Source

Methyl 3-

(dimethylamino)propio

nate

152-154 0.917 (at 25 °C) Sigma-Aldrich

Methyl 3-(N-

benzylamino)propiona

te

145-147 (at 7 mmHg) 1.049 (Predicted) ChemicalBook[2]

Experimental Protocols
A specific experimental protocol for the synthesis of methyl 3-(propylamino)propanoate is not

readily available in the searched literature. However, the synthesis of its close structural

analog, methyl 3-(methylamino)propanoate, is well-documented and provides a reliable

template for its preparation via a Michael addition reaction.

Synthesis of Methyl 3-(methylamino)propanoate (Analogous Protocol)
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This procedure describes the synthesis of methyl 3-(methylamino)propanoate, which can be

adapted for the synthesis of methyl 3-(propylamino)propanoate by substituting methylamine

with propylamine.

Reaction Scheme:

Materials:

Methyl acrylate

Methylamine solution (e.g., 2M in tetrahydrofuran)

Methanol

Procedure:[3]

Dissolve methyl acrylate (10 g, 116 mmol) in methanol (20 mL).

Cool the solution to -20 °C in an appropriate cooling bath.

Slowly add a methylamine solution (2M in tetrahydrofuran, 90 mL, 180 mmol) to the cooled

methyl acrylate solution using an addition funnel, while maintaining the reaction temperature

at -20 °C and stirring the mixture.

Continue stirring the reaction mixture at -20 °C for 2 hours.

After the reaction is complete, remove the solvent under reduced pressure (vacuum).

The resulting residue can be purified by distillation under reduced pressure (e.g., 45 °C at 5

Torr for methyl 3-(methylamino)propionate) to yield the pure product.

Applications in Research and Drug Development
Specific applications for methyl 3-(propylamino)propanoate in drug development are not

extensively documented. However, compounds with similar structural motifs, such as β-amino

esters, are valuable intermediates in the synthesis of more complex molecules, including

pharmaceuticals. For instance, related compounds are used in the preparation of precursors

for analgesics. The propylamine moiety and the methyl ester group offer sites for further
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chemical modification, making it a potentially useful building block in medicinal chemistry for

the synthesis of novel therapeutic agents.

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of methyl 3-
(propylamino)propanoate based on the analogous protocol.
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Caption: A generalized workflow for the synthesis of Methyl 3-(propylamino)propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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